Cas no 1805458-87-0 (Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate)

• Product Name: Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate
• CAS No: 1805458-87-0
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4949730
• Update Time: 2025-08-02

Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8FNO3/c1-15-10(14)8-2-6(4-12)7(5-13)3-9(8)11/h2-3,13H,5H2,1H3
• InChI Key： HSPLDAAONOOWPJ-UHFFFAOYSA-N
• SMILES： FC1=CC(CO)=C(C#N)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 70.3

Additional information on Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate

Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate (CAS No. 1805458-87-0): Properties, Applications, and Market Insights

Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate (CAS No. 1805458-87-0) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This fluorinated benzoate derivative features a unique combination of functional groups, including a cyano group, fluoro substituent, and hydroxymethyl moiety, making it a valuable intermediate for various synthetic applications.

The compound's molecular structure offers excellent reactivity for further chemical modifications, particularly in the development of active pharmaceutical ingredients (APIs) and crop protection agents. Researchers are increasingly interested in fluorinated compounds due to their enhanced metabolic stability and bioavailability, which explains the growing demand for intermediates like Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate.

Recent studies highlight the compound's potential in cancer drug discovery, where fluorinated aromatic compounds show promise as kinase inhibitors. The presence of both electron-withdrawing (cyano and fluoro) and electron-donating (hydroxymethyl) groups creates interesting electronic properties that can be tuned for specific biological activities. This aligns with current pharmaceutical trends toward targeted therapies and precision medicine.

From a synthetic chemistry perspective, CAS 1805458-87-0 serves as a versatile building block for constructing more complex molecules. The methyl ester group provides a convenient handle for further transformations, while the hydroxymethyl functionality allows for various derivatization strategies. These characteristics make it particularly valuable in combinatorial chemistry and high-throughput screening applications.

The global market for fluorinated fine chemicals is experiencing steady growth, driven by demand from the pharmaceutical and agricultural sectors. As a fluorinated aromatic compound, Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate benefits from this trend, with increasing interest from research institutions and chemical manufacturers. Market analysts note particular growth in applications related to central nervous system (CNS) drugs and sustainable agrochemicals.

Quality control of CAS 1805458-87-0 typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. The development of robust synthetic routes to this compound has been an active area of research, with recent patents focusing on green chemistry approaches and catalytic methods.

Storage and handling of Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in airtight containers away from moisture and strong oxidizers is recommended to maintain stability. The compound's shelf life can be extended through storage at controlled temperatures.

Recent innovations in flow chemistry and continuous manufacturing have created new opportunities for scaling up production of intermediates like CAS 1805458-87-0. These technologies offer advantages in terms of process safety, reproducibility, and environmental impact—key considerations in modern chemical manufacturing.

The intellectual property landscape surrounding fluorinated benzoate derivatives continues to evolve, with several patents filed in recent years covering novel synthetic methods and applications. Companies investing in this space are particularly interested in developing cost-effective synthesis routes and novel derivatives with improved properties.

As research into fluorine-containing drugs expands, the demand for specialized intermediates like Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate is expected to grow. The compound's unique combination of functional groups positions it as a valuable tool for medicinal chemists exploring new structure-activity relationships and developing next-generation therapeutics.

In the agrochemical sector, compounds with fluorine substitutions are gaining attention for their potential to create more effective and environmentally friendly crop protection agents. The specific properties of CAS 1805458-87-0 make it suitable for developing new classes of herbicides and fungicides with improved selectivity and reduced environmental impact.

Looking ahead, the development of sustainable synthetic methods for producing Methyl 5-cyano-2-fluoro-4-(hydroxymethyl)benzoate will be crucial to meet growing demand while minimizing environmental footprint. Researchers are exploring biocatalytic approaches and renewable feedstocks as potential solutions to these challenges.